Cas no 7702-55-8 (Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-)

Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]- structure
7702-55-8 structure
Product Name:Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-
CAS No:7702-55-8
MF:C20H28N4O9
MW:468.457725524902
CID:580476
PubChem ID:344764
Update Time:2025-04-19

Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[1,2-dihydro-2-oxo-1-[3,4,6-tri-O-acetyl-2-deoxy-2-(dimethylamino)-b-D-glucopyranosyl]-4-pyrimidinyl]-
    • [6-(4-acetamido-2-oxopyrimidin-1-yl)-3,4-diacetyloxy-5-(dimethylamino)oxan-2-yl]methyl acetate
    • NSC401854
    • 7702-55-8
    • DTXSID00322698
    • NSC-401854
    • Inchi: 1S/C20H28N4O9/c1-10(25)21-15-7-8-24(20(29)22-15)19-16(23(5)6)18(32-13(4)28)17(31-12(3)27)14(33-19)9-30-11(2)26/h7-8,14,16-19H,9H2,1-6H3,(H,21,22,25,29)
    • InChI Key: KDNPNQTWHNAAJO-UHFFFAOYSA-N
    • SMILES: O1C(COC(C)=O)C(C(C(C1N1C(N=C(C=C1)NC(C)=O)=O)N(C)C)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 468.186
  • Monoisotopic Mass: 468.186
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 870
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.1
  • Topological Polar Surface Area: 153Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.584
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